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Compound of Interest

Compound Name: 5,5-Diethyl-2-methylheptane

Cat. No.: B14538938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 5,5-Diethyl-2-
methylheptane, identified by the CAS Registry Number 62198-95-2. This document compiles
fundamental chemical and physical data. It must be noted that publicly accessible, in-depth
experimental studies, detailed synthesis protocols, and biological activity data for this specific
compound are limited.

Chemical Identity and Properties

5,5-Diethyl-2-methylheptane is a saturated acyclic hydrocarbon. Its fundamental identifiers
and physicochemical properties are summarized below.
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Property Value Source
CAS Registry Number 62198-95-2 [1]
Molecular Formula Ci2H26 [1]
Molecular Weight 170.3348 g/mol [1]
IUPAC Name 5,5-diethyl-2-methylheptane
SMILES CCc(ce)(ceyeec(e)e
InChiKey XPAWKGLXSPHNAN- o
UHFFFAOYSA-N
Boiling Point 198°C [2]
Density 0.7740 g/cm3 [2]
Refractive Index 1.4320 [2]

Melting Point

-50.8°C (estimate)

[2]

Experimental Data and Protocols

A comprehensive search of scientific literature and chemical databases did not yield detailed

experimental protocols for the synthesis, purification, or analysis of 5,5-Diethyl-2-

methylheptane. While thermophysical and thermochemical data may be available through

specialized subscription services like the NIST/TRC Web Thermo Tables, they are not publicly

detailed.[1]

Biological Activity and Toxicological Information

There is currently no publicly available information regarding the biological activity, signaling

pathways, or toxicological properties of 5,5-Diethyl-2-methylheptane. Professionals in drug

development and research should consider this lack of data in any assessment of this

compound.

Logical Relationships and Structure
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The following diagram illustrates the chemical structure of 5,5-Diethyl-2-methylheptane,
providing a visual representation of its atomic arrangement and connectivity.

Chemical structure of 5,5-Diethyl-2-methylheptane.

The diagram below illustrates a basic classification workflow for a chemical compound like 5,5-
Diethyl-2-methylheptane based on its structural features.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14538938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound: 5,5-Diethyl-2-methylheptane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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